Cas no 85351-51-5 (1-PROPANOL, 3-(METHYLDITHIO)-)

1-Propanol, 3-(methyldithio)-, is a sulfur-containing alcohol with the molecular formula C₄H₁₀OS₂. This compound is characterized by the presence of a methyldithio group (–S–S–CH₃) attached to the third carbon of the propanol chain. It is primarily utilized in organic synthesis and as an intermediate in the production of specialty chemicals. The methyldithio moiety imparts unique reactivity, making it valuable for introducing sulfur-based functional groups into target molecules. Its applications may include agrochemicals, pharmaceuticals, or flavor/fragrance industries, where controlled sulfur incorporation is required. The compound should be handled with care due to potential reactivity and odor characteristics typical of organosulfur compounds. Storage under inert conditions is recommended to maintain stability.

1-PROPANOL, 3-(METHYLDITHIO)- structure

Product Name:1-PROPANOL, 3-(METHYLDITHIO)-

CAS No:85351-51-5

MF:C₄H₁₀OS₂

MW:138.251598834991

CID:3208169

PubChem ID:86053359

Update Time:2025-05-24

1-PROPANOL, 3-(METHYLDITHIO)- Chemical and Physical Properties

Names and Identifiers

- 1-PROPANOL, 3-(METHYLDITHIO)-
- 3-(methyl-disulphanyl) propan-1-ol
- 3-(methyldisulfanyl)propan-1-ol
- 885-853-4
- EN300-4402384
- 85351-51-5
- Inchi： 1S/C4H10OS2/c1-6-7-4-2-3-5/h5H,2-4H2,1H3
- InChI Key： VVWFNTJXKMWEKK-UHFFFAOYSA-N
- SMILES： S(CCCO)SC

Computed Properties

Exact Mass: 138.01730729Da
Monoisotopic Mass: 138.01730729Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 4
Complexity: 32.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 70.8Å²

1-PROPANOL, 3-(METHYLDITHIO)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-4402384-0.05g	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	0.05g	$202.0	2023-05-26
Enamine	EN300-4402384-0.1g	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	0.1g	$301.0	2023-05-26
Enamine	EN300-4402384-0.25g	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	0.25g	$431.0	2023-05-26
Enamine	EN300-4402384-0.5g	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	0.5g	$679.0	2023-05-26
Enamine	EN300-4402384-1.0g	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	1g	$871.0	2023-05-26
Enamine	EN300-4402384-2.5g	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	2.5g	$1707.0	2023-05-26
Enamine	EN300-4402384-5.0g	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	5g	$2525.0	2023-05-26
Enamine	EN300-4402384-10.0g	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	10g	$3746.0	2023-05-26
1PlusChem	1P028DQG-50mg	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	50mg	$303.00	2024-04-21
1PlusChem	1P028DQG-100mg	3-(methyldisulfanyl)propan-1-ol	85351-51-5	95%	100mg	$434.00	2024-04-21

1-PROPANOL, 3-(METHYLDITHIO)- Related Literature

1. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

Additional information on 1-PROPANOL, 3-(METHYLDITHIO)-

Comprehensive Overview of 1-PROPANOL, 3-(METHYLDITHIO)- (CAS No. 85351-51-5): Properties, Applications, and Industry Trends

1-PROPANOL, 3-(METHYLDITHIO)- (CAS No. 85351-51-5) is a specialized organic compound with a unique molecular structure that combines a propyl alcohol backbone with a methyldithio functional group. This chemical is gaining attention in industrial and research applications due to its distinctive properties, including its sulfur-containing moiety, which contributes to its reactivity and potential uses. The compound is also referred to by alternative names such as 3-(Methyldithio)propan-1-ol, highlighting its structural features.

In recent years, the demand for sulfur-containing compounds like 1-PROPANOL, 3-(METHYLDITHIO)- has surged, driven by their applications in flavor and fragrance industries, agrochemicals, and material science. Researchers are particularly interested in its role as a precursor for synthesizing more complex molecules, leveraging its dithio group for cross-coupling reactions. This aligns with the growing trend of green chemistry, where efficient and sustainable synthetic routes are prioritized.

The compound's CAS No. 85351-51-5 is frequently searched in academic and industrial databases, reflecting its niche but significant relevance. Users often inquire about its physical and chemical properties, such as boiling point, solubility, and stability under various conditions. For instance, its solubility in organic solvents like ethanol and acetone makes it suitable for formulations requiring homogeneous mixtures. Additionally, its thermal stability is a key consideration for high-temperature applications.

Another area of interest is the compound's potential in biocatalysis and enzyme-mediated reactions. With the rise of biobased chemicals, 1-PROPANOL, 3-(METHYLDITHIO)- is being explored for its compatibility with enzymatic processes, which align with the global shift toward sustainable manufacturing. This ties into broader discussions about circular economy principles, where waste reduction and resource efficiency are paramount.

From a commercial perspective, suppliers and manufacturers of 1-PROPANOL, 3-(METHYLDITHIO)- often highlight its high purity grades and custom synthesis capabilities to meet diverse client needs. The compound's niche status means that procurement inquiries often focus on bulk availability, storage recommendations, and handling guidelines. These practical aspects are critical for industries integrating the chemical into their workflows.

Looking ahead, the compound's versatility positions it as a candidate for emerging technologies, such as advanced coatings and functional polymers. Its sulfur-based functionality could enable innovations in anti-corrosive materials or self-healing polymers, topics currently trending in materials science research. As industries seek alternatives to traditional additives, 1-PROPANOL, 3-(METHYLDITHIO)- may play a pivotal role in next-generation formulations.

In summary, 1-PROPANOL, 3-(METHYLDITHIO)- (CAS No. 85351-51-5) is a multifaceted compound with applications spanning multiple high-growth sectors. Its unique methyldithio group, combined with ongoing research into sustainable chemistry, ensures its continued relevance. For professionals seeking detailed technical data or procurement options, understanding its properties and market trends is essential for leveraging its full potential.